2-Amino-4,6-dimethylnicotinic acid
Overview
Description
2-Amino-4,6-dimethylnicotinic acid is a chemical compound with the molecular formula C8H10N2O2 . It is a derivative of nicotinic acid, also known as vitamin B3 .
Synthesis Analysis
The synthesis of 2-Amino-4,6-dimethylnicotinic acid involves boiling its arylamides with triethyl orthoformate in acetic anhydride . The same compounds are obtained by ternary condensation of ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and arylamines .Molecular Structure Analysis
The molecular structure of 2-Amino-4,6-dimethylnicotinic acid comprises of a pyridine ring which is a six-membered ring with five carbon atoms and one nitrogen atom . The pyridine ring is substituted at the 2nd position with an amino group and at the 4th and 6th positions with methyl groups .Chemical Reactions Analysis
In the presence of urea or ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines respectively .Scientific Research Applications
Synthesis of Arylamides
2-Amino-4,6-dimethylnicotinic acid can be used in the synthesis of arylamides . This process involves boiling 2-amino-4,6-dimethylnicotinic acid arylamides with triethyl orthoformate in acetic anhydride .
Formation of Pyrido[2,3-d]pyrimidines
The compound can be used to form derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine . This is achieved through a ternary condensation of ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and alrylamines .
Conversion to Pyrimidines
On reaction with urea or ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines respectively .
Synthesis of 2-Amino-4,6-diphenylnicotinonitriles (APNs)
2-Amino-4,6-dimethylnicotinic acid can be used in the synthesis of 2-amino-4,6-diphenylnicotinonitriles (APNs) . APNs have been studied for their cytotoxicity against breast cancer cell lines and their photophysical properties .
Cytotoxicity Studies
One of the APNs synthesized from 2-Amino-4,6-dimethylnicotinic acid demonstrates exceptional cytotoxicity, surpassing the potency of Doxorubicin . This makes it a potential candidate for further research in cancer treatment.
Photophysical Property Investigation
The photophysical properties of APNs synthesized from 2-Amino-4,6-dimethylnicotinic acid have been investigated . This could potentially lead to applications in fields like optoelectronics or photodynamic therapy.
Mechanism of Action
Target of Action
It is known that the compound can form derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine . These derivatives are of interest as biologically active compounds .
Mode of Action
The mode of action of 2-Amino-4,6-dimethylnicotinic acid involves a series of chemical reactions. On boiling 2-amino-4,6-dimethylnicotinic acid arylamides with triethyl orthoformate in acetic anhydride, derivatives of 3-aryl-5,7-dimethyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine are formed . The same compounds are obtained by ternary condensation of ethyl 2-amino-4,6-dimethylnicotinate with triethyl orthoformate and arylamines .
Biochemical Pathways
On reaction with urea or ammonium thiocyanate, the ethyl ester or anilides of 2-amino-4,6-dimethylnicotinic acid are converted to 2,4-dioxo- or 4-oxo-2-thio-pyrido[2,3-d]pyrimidines respectively . These reactions suggest that the compound may be involved in the synthesis of pyrimidine derivatives, which are known to play crucial roles in various biological processes.
Result of Action
Derivatives of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine, which can be formed from 2-amino-4,6-dimethylnicotinic acid, are of interest as biologically active compounds .
properties
IUPAC Name |
2-amino-4,6-dimethylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-4-3-5(2)10-7(9)6(4)8(11)12/h3H,1-2H3,(H2,9,10)(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XITZJLJVSFQXLV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C(=O)O)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60967302 |
Source
|
| Record name | 2-Amino-4,6-dimethylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60967302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4,6-dimethylnicotinic acid | |
CAS RN |
52834-01-2 |
Source
|
| Record name | 2-Amino-4,6-dimethylpyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60967302 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main focus of the research papers provided?
A1: Both papers [, ] focus on the synthesis and characterization of a series of 2-amino-4,6-dimethylnicotinic acid arylamides. They detail the chemical reactions and conditions used to produce these compounds.
Q2: Is there any information on the potential applications of 2-amino-4,6-dimethylnicotinic acid arylamides?
A2: Unfortunately, the provided research papers [, ] do not explore potential applications of these compounds. They primarily focus on the synthetic methodologies and characterization of the synthesized 2-amino-4,6-dimethylnicotinic acid arylamides. Further research would be needed to understand their potential uses.
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